Cas no 866810-37-9 (3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one structure
866810-37-9 structure
Product Name:3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
CAS No:866810-37-9
MF:C25H22FNO6S
MW:483.508689403534
CID:6336233
PubChem ID:2137281
Update Time:2025-07-11

3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
    • 866810-37-9
    • 3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
    • 3-(4-fluorophenyl)sulfonyl-6,7-dimethoxy-1-[(4-methoxyphenyl)methyl]quinolin-4-one
    • F1605-0122
    • AKOS001838422
    • AB00675186-01
    • 3-((4-fluorophenyl)sulfonyl)-6,7-dimethoxy-1-(4-methoxybenzyl)quinolin-4(1H)-one
    • Inchi: 1S/C25H22FNO6S/c1-31-18-8-4-16(5-9-18)14-27-15-24(34(29,30)19-10-6-17(26)7-11-19)25(28)20-12-22(32-2)23(33-3)13-21(20)27/h4-13,15H,14H2,1-3H3
    • InChI Key: XCNOBHXOFQGDBR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(C1C(C2C=C(C(=CC=2N(C=1)CC1C=CC(=CC=1)OC)OC)OC)=O)(=O)=O

Computed Properties

  • Exact Mass: 483.11518676g/mol
  • Monoisotopic Mass: 483.11518676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 842
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 90.5Ų

3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Pricemore >>

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